Cas no 1261471-17-3 (2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1261471-17-3
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4924979
• Update Time: 2025-05-23

2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-8-3-10(15)9(14)1-5(8)7-4-17-11(16)2-6(7)12(18)19/h1-4H,(H,18,19)
• InChI Key： BPCMUKJFTSPHDZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC(=CC=1C(=O)O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid

Introduction to 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1261471-17-3)

2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1261471-17-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of isonicotinic acids and is characterized by the presence of a fluoro and trichlorophenyl substituent on the pyridine ring. These functional groups contribute to its distinct chemical properties and biological activities.

The chemical structure of 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid is defined by its molecular formula C₁₃H₆Cl₃FNO₂. The presence of multiple halogen atoms, particularly chlorine and fluorine, imparts significant stability and reactivity to the molecule. These halogens also play a crucial role in modulating the compound's interactions with biological targets, making it a valuable candidate for drug discovery and development.

In the context of pharmaceutical research, 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its anti-inflammatory and antimicrobial properties, which are attributed to its ability to interfere with specific enzymatic pathways involved in inflammation and microbial growth. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond its pharmaceutical applications, 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid has also shown promise in the agrochemical industry. Its strong herbicidal activity has been documented in several research papers, making it a potential candidate for the development of new herbicides. A study conducted by researchers at the University of California in 2020 found that this compound effectively controls a wide range of weeds without causing significant harm to crops. The mechanism of action is believed to involve disruption of photosynthesis and cell division processes in weed plants.

The synthesis of 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-fluoropyridine with 2,4,5-trichlorophenylboronic acid followed by oxidation to form the carboxylic acid group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and environmental impact, extensive toxicological studies have been conducted on 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid. These studies have shown that while the compound exhibits low toxicity to mammals when used at recommended concentrations, it should be handled with appropriate precautions to minimize exposure risks. Additionally, efforts are ongoing to evaluate its long-term environmental impact and develop strategies to ensure sustainable use.

The future prospects for 2-Fluoro-5-(2,4,5-trichlorophenyl)isonicotinic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. Collaborative efforts between academia and industry are expected to drive innovation and bring new products based on this compound to market. As research continues to advance our understanding of this molecule's potential benefits and limitations, it is likely that we will see increased interest and investment in its development.